N9,N10-Bis(4-butylphenyl)phenanthrene-9,10-diamine
Overview
Description
Scientific Research Applications
Electrochemistry and Electrogenerated Chemiluminescence
Phenanthrene derivatives, closely related to N9,N10-Bis(4-butylphenyl)phenanthrene-9,10-diamine, exhibit significant electrochemical and electrogenerated chemiluminescence (ECL) properties. These properties are enhanced by the presence of substituent groups, indicating potential applications in electrochemical stable radical ion generation and ECL-based technologies (Qi et al., 2013).
Synthesis and Characterization of Poly(ether-amide)s
A related aromatic diamine monomer based on the phenanthrimidazole ring was synthesized, indicating the potential of similar phenanthrene-based structures like N9,N10-Bis(4-butylphenyl)phenanthrene-9,10-diamine in creating new aromatic polyamides. These polymers exhibit good thermal stability and photophysical properties, suggesting applications in materials science (Behmadi et al., 2017).
Photophysical and Electroluminescence Properties
Phenanthrene derivatives with specific substituents have been utilized as host materials for blue fluorophores in electroluminescent devices, indicating a potential application of N9,N10-Bis(4-butylphenyl)phenanthrene-9,10-diamine in the development of optical and electronic materials (Chen et al., 2011).
Aerospace Material Applications
Studies on 10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO) based compounds, which are structurally related to N9,N10-Bis(4-butylphenyl)phenanthrene-9,10-diamine, demonstrate applications in aerospace materials due to their thermal, flame retardant, and mechanical properties (Meenakshi et al., 2011).
properties
IUPAC Name |
9-N,10-N-bis(4-butylphenyl)phenanthrene-9,10-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H36N2/c1-3-5-11-25-17-21-27(22-18-25)35-33-31-15-9-7-13-29(31)30-14-8-10-16-32(30)34(33)36-28-23-19-26(20-24-28)12-6-4-2/h7-10,13-24,35-36H,3-6,11-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJXWAQVBKSOUDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1=CC=C(C=C1)NC2=C(C3=CC=CC=C3C4=CC=CC=C42)NC5=CC=C(C=C5)CCCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H36N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60693376 |
Source
|
| Record name | N~9~,N~10~-Bis(4-butylphenyl)phenanthrene-9,10-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60693376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
472.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N9,N10-Bis(4-butylphenyl)phenanthrene-9,10-diamine | |
CAS RN |
151026-68-5 |
Source
|
| Record name | N~9~,N~10~-Bis(4-butylphenyl)phenanthrene-9,10-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60693376 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[amino(imino)methyl]-4-methylpiperidine-1-carboximidamide](/img/structure/B1425099.png)
![10-Chloro-2,3,4,6,7,11b-hexahydro-1H-pyrazino[2,1-a]isoquinoline dihydrochloride](/img/structure/B1425106.png)
